N-(2,4-dimethylphenyl)-2-(2-acetamido-1,3-thiazol-4-yl)acetamide

• IUPAC Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-9-4-5-13(10(2)6-9)18-14(20)7-12-8-21-15(17-12)16-11(3)19/h4-6,8H,7H2,1-3H3,(H,18,20)(H,16,17,19)
• InChI Key: NXWLKTCZXLBBEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C)C
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

N-(2,4-Dimethylphenyl)-2-(2-acetamido-1,3-thiazol-4-yl)acetamide, commonly referred to as DMTAA, is a small organic molecule used in a wide variety of scientific research applications. It is a versatile and important compound due to its ability to be synthesized in a variety of ways, its relatively low cost, and its various biochemical and physiological effects.

Scientific Research Applications

DMTAA has a wide variety of scientific research applications. It has been used as an inhibitor of a number of enzymes, including cyclooxygenase-2, lipoxygenase, and phosphatidylinositol-3-kinase. It has also been used to study the structure and function of proteins, as it is a small molecule that can bind to proteins and alter their structure and function. In addition, DMTAA has been used to study the role of lipids in cell signaling, as it can bind to lipids and alter their behavior.

Mechanism of Action

The mechanism of action of DMTAA is not completely understood. However, it is believed to work by binding to enzymes and altering their structure and function. It is also believed to bind to lipids and alter their behavior, thus affecting cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTAA are not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2, lipoxygenase, and phosphatidylinositol-3-kinase, which are enzymes involved in inflammation, cell signaling, and other processes. It has also been shown to bind to lipids and alter their behavior, which can affect cell signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using DMTAA in lab experiments include its versatility, low cost, and ability to bind to proteins and lipids. The limitations of using DMTAA in lab experiments include its lack of specificity, as it can bind to a wide variety of proteins and lipids, and its lack of selectivity, as it can bind to multiple proteins and lipids at the same time.

Future Directions

There are a number of potential future directions for DMTAA research. These include further research into its mechanism of action, its effects on cell signaling, and its potential therapeutic applications. Additionally, research into the structure-activity relationships of DMTAA and its derivatives could provide insight into its mechanism of action and potential therapeutic applications. Finally, research into the development of more specific and selective inhibitors of enzymes and lipids could lead to new therapeutic applications of DMTAA.

Synthesis Methods

DMTAA can be synthesized in a variety of ways. One common method is through the reaction of 2,4-dimethylphenol and 2-acetamidothiazole in the presence of a base, such as potassium carbonate. This reaction results in the formation of DMTAA and potassium formate as the by-products. Other methods of synthesis include the reaction of 2,4-dimethylphenol and 2-acetamidothiazole in the presence of a strong acid, such as sulfuric acid, and the reaction of 2,4-dimethylphenol and 2-acetamidothiazole in the presence of a catalyst, such as palladium on carbon.